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Compound of Interest

Compound Name: Lamotrigine isethionate

Cat. No.: B563414 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Lamotrigine, an anticonvulsant drug, is classified as acutely toxic if swallowed

and requires specific procedures for its disposal.[1][2] The isethionate salt of lamotrigine follows

the same disposal protocols as the parent compound, as its hazardous properties dictate the

necessary precautions.[1] Adherence to federal, state, and local regulations is mandatory, and

disposal must be conducted through a licensed hazardous waste contractor.[1]

Hazard Classification and Transportation
Information
To facilitate proper waste management, it is crucial to understand the hazard classification of

lamotrigine. This information is essential for correct labeling, storage, and transportation of the

waste material.
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Parameter
Classification /
Specification

Source(s)

GHS Hazard Classification
Acute Toxicity 3 (Oral), H301:

Toxic if swallowed
[1]

GHS Signal Word Danger [1]

DOT Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Lamotrigine)
[1][2]

UN Number UN2811 [1]

Hazard Class 6.1 (Toxic Substances) [1]

Packing Group III [1]

Step-by-Step Disposal Protocol for Lamotrigine
Isethionate
The following protocol outlines the necessary steps for the safe disposal of lamotrigine
isethionate and materials contaminated with it. This procedure applies to unused or expired

pure compounds, solutions containing lamotrigine isethionate, and contaminated laboratory

materials such as pipette tips, gloves, vials, and bench paper.[1]

1. Hazard Assessment and Personal Protective Equipment (PPE): Before handling lamotrigine
isethionate waste, it is critical to recognize its classification as an acutely toxic substance.[1]

Appropriate PPE must be worn to minimize exposure. This includes:

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash

goggles.[3]

Hand Protection: Nitrile gloves; double-gloving is recommended.[3]

Body Protection: A fully buttoned laboratory coat.[3]

Respiratory Protection: A NIOSH-approved respirator is recommended when handling the

powder form outside of a fume hood.[3]
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2. Waste Segregation and Collection: Proper segregation of waste streams is essential to

prevent accidental chemical reactions and to ensure compliant disposal.

Solid Waste: Unused or expired solid lamotrigine isethionate should be collected in a

designated, sealed, and clearly labeled hazardous chemical waste container.[3]

Liquid Waste: Solutions containing lamotrigine isethionate must be collected in a

compatible, sealed, and clearly labeled hazardous chemical waste container. Do not mix with

incompatible waste streams.[3]

Contaminated Labware: All disposable materials that have come into contact with

lamotrigine isethionate, such as gloves, pipette tips, and wipes, should be placed in a

designated, sealed, and clearly labeled hazardous chemical waste container.[3]

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated,

puncture-resistant sharps container that is also rated for hazardous chemical waste.[3]

3. Labeling and Storage: All waste containers must be clearly labeled with the words

"Hazardous Waste" and the specific chemical name, "Lamotrigine Isethionate".[4] Containers

should be kept tightly sealed to prevent leaks or spills and stored in a cool, dry, and well-

ventilated area away from incompatible materials.[5] Adhere to institutional and regulatory time

limits for the storage of hazardous waste.[1]

4. Final Disposal: The disposal of lamotrigine isethionate waste must be handled by

professionals.

Engage Professionals: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[1]

Documentation: Maintain accurate records of waste generation and disposal as required by

your institution and the Resource Conservation and Recovery Act (RCRA).[1]

It is strictly prohibited to dispose of lamotrigine isethionate down the drain or in the regular

trash.[1][6]
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Lamotrigine Isethionate Disposal Workflow
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Caption: Workflow for the proper disposal of Lamotrigine Isethionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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